Cas no 2228749-14-0 (methyl 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-3-methylbutanoate)

• Product Name: methyl 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-3-methylbutanoate
• CAS No: 2228749-14-0
• MF: C₁₀H₁₅ClN₂O₃
• MW: 246.690701723099
• CID: 6452865
• PubChem ID: 165678297
• Update Time: 2025-10-16

methyl 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-3-methylbutanoate
• EN300-1992385
• 2228749-14-0

• Inchi： 1S/C10H15ClN2O3/c1-10(2,7(14)9(15)16-4)6-8(11)12-5-13(6)3/h5,7,14H,1-4H3
• InChI Key： KNFXUVTUVHDHNZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)(C)C(C(=O)OC)O)N(C)C=N1

Computed Properties

• Exact Mass: 246.0771200g/mol
• Monoisotopic Mass: 246.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-3-methylbutanoate

Methyl 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-3-methylbutanoate: A Novel Compound with Promising Therapeutic Potential

CAS No. 2228749-14-0 represents a unique chemical entity that has garnered significant attention in the field of pharmaceutical research. This compound, known as methyl 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-3-methylbutanoate, is a derivative of the imidazole ring, a structural motif commonly found in various bioactive molecules. The synthesis of this compound involves a combination of functional group manipulation and stereochemical control, which are critical for achieving the desired pharmacological properties.

The 4-chloro-1-methyl-1H-imidazol-5-yl moiety is a key structural feature of this compound, contributing to its unique biological activity. Recent studies have highlighted the potential of this scaffold in modulating cellular signaling pathways, particularly in the context of inflammatory and neurodegenerative diseases. The 2-hydroxy-3-methylbutanoate group further enhances the compound's solubility and metabolic stability, making it a promising candidate for drug development.

Research published in 2023 has demonstrated that methyl 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-3-methylbutanoate exhibits significant anti-inflammatory activity by inhibiting the activation of NF-κB, a key transcription factor involved in the production of pro-inflammatory cytokines. This finding aligns with the growing interest in targeting inflammatory pathways for the treatment of autoimmune disorders and chronic inflammatory conditions.

Another recent study, published in 2024, has explored the potential of this compound in neurodegenerative diseases such as Alzheimer's and Parkinson's. The 1H-imidazol-5-yl ring is believed to interact with specific receptors in the central nervous system, modulating neurotransmitter release and synaptic plasticity. These findings suggest that the compound could be a valuable tool for developing therapies targeting neurodegenerative processes.

The 4-chloro-1-methyl-1H-imidazol-5-yl substituent plays a crucial role in the compound's pharmacokinetic profile. Chlorine atoms are known to enhance the lipophilicity of molecules, which can influence their ability to cross the blood-brain barrier. This property is particularly relevant for compounds targeting neurological conditions, where efficient delivery to the central nervous system is essential.

Additionally, the 2-hydroxy-3-methylbutanoate group contributes to the compound's metabolic stability. Hydroxyl groups can serve as sites for enzymatic modification, but the presence of methyl groups may reduce the rate of metabolic degradation, thereby extending the compound's half-life in vivo. This is a critical factor in the development of long-acting therapeutic agents.

Recent advances in medicinal chemistry have focused on optimizing the structure of compounds like methyl 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-3-methylbutanoate to enhance their therapeutic efficacy while minimizing potential side effects. One approach involves modifying the 1H-imidazol-5-yl ring to improve its binding affinity to specific receptors or enzymes. For example, substituting the chlorine atom with other halogen atoms or functional groups may lead to compounds with enhanced selectivity and reduced toxicity.

Another area of research is the investigation of the compound's potential as an inhibitor of specific enzymes involved in disease progression. For instance, studies have shown that the 4-chloro-1-methyl-1H-imidazol-5-yl group may interfere with the activity of certain kinases, which are implicated in cancer and inflammatory diseases. This makes the compound a potential candidate for targeted therapies in these conditions.

The synthesis of methyl 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-3-methylbutanoate typically involves multi-step organic reactions, including the formation of the imidazole ring and the introduction of the hydroxy and methyl groups. The choice of synthetic route can significantly impact the compound's purity, yield, and scalability, which are critical factors in drug development.

Recent developments in asymmetric synthesis have enabled the production of this compound with high stereochemical purity, which is essential for its biological activity. The 2-hydroxy-3-methylbutanoate group, for example, may exist in different stereoisomeric forms, and the correct stereochemistry can influence the compound's interaction with biological targets.

Moreover, the compound's potential applications extend beyond traditional therapeutic areas. Research is underway to explore its use in the development of novel agrochemicals, where its ability to modulate specific biological pathways could lead to more sustainable pest control strategies. However, further studies are needed to assess its environmental impact and safety profile.

As the field of pharmaceutical research continues to evolve, the importance of compounds like methyl 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-3-methylbutanoate in drug discovery cannot be overstated. Their unique structural features and biological activities make them valuable targets for further investigation and optimization.

In conclusion, the structural and functional aspects of methyl 3-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-hydroxy-3-methylbutanoate highlight its potential as a therapeutic agent. Ongoing research into its pharmacological properties, synthetic methods, and applications in various disease models is expected to yield significant insights, paving the way for the development of new and effective treatments.

For more information on the latest research and developments related to this compound, it is recommended to consult recent scientific literature and clinical trial databases. These resources provide up-to-date information on the compound's potential uses, safety, and efficacy in different therapeutic contexts.

Overall, the compound represents a promising area of research with broad implications for the treatment of various diseases. Continued exploration of its properties and applications is likely to lead to important advancements in the field of medicinal chemistry and drug development.